Cas no 16884-05-2 ((5S)-3-acetyl-1,5-dihydro-4-hydroxy-5-(2-methylpropyl)-2H-Pyrrol-2-one)
16884-05-2 structure
Product Name:(5S)-3-acetyl-1,5-dihydro-4-hydroxy-5-(2-methylpropyl)-2H-Pyrrol-2-one
CAS No:16884-05-2
MF:C10H15NO3
MW:197.231003046036
CID:1107455
PubChem ID:122397120
Update Time:2025-04-20
(5S)-3-acetyl-1,5-dihydro-4-hydroxy-5-(2-methylpropyl)-2H-Pyrrol-2-one Chemical and Physical Properties
Names and Identifiers
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- (5S)-3-acetyl-1,5-dihydro-4-hydroxy-5-(2-methylpropyl)-2H-Pyrrol-2-one
- (S)-3-Acetyl-4-hydroxy-5-isobutyl-1,5-dihydro-2H-pyrrol-2-one
- 16884-05-2
-
- Inchi: 1S/C10H15NO3/c1-5(2)4-7-9(13)8(6(3)12)10(14)11-7/h5,7,13H,4H2,1-3H3,(H,11,14)
- InChI Key: SHHAXAUQMPMPRV-UHFFFAOYSA-N
- SMILES: CC(CC1C(O)=C(C(=O)C)C(=O)N1)C
Computed Properties
- Exact Mass: 197.10519334g/mol
- Monoisotopic Mass: 197.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 66.4Ų
(5S)-3-acetyl-1,5-dihydro-4-hydroxy-5-(2-methylpropyl)-2H-Pyrrol-2-one Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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